Cas no 860789-20-4 (2-(Cyclopropylmethyl)-5-methyl-4-(4-phenoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

2-(Cyclopropylmethyl)-5-methyl-4-(4-phenoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one structure
860789-20-4 structure
Product Name:2-(Cyclopropylmethyl)-5-methyl-4-(4-phenoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
CAS No:860789-20-4
MF:C19H19N3O2
MW:321.373064279556
CID:5013760
Update Time:2023-08-25

2-(Cyclopropylmethyl)-5-methyl-4-(4-phenoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopropylmethyl)-5-methyl-4-(4-phenoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 1-(cyclopropylmethyl)-3-methyl-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
    • MLS000763873
    • REGID_for_CID_4302383
    • HMS2706L23
    • SMR000336505
    • 2-(Cyclopropylmethyl)-5-methyl-4-(4-phenoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • Inchi: 1S/C19H19N3O2/c1-14-20-21(13-15-7-8-15)19(23)22(14)16-9-11-18(12-10-16)24-17-5-3-2-4-6-17/h2-6,9-12,15H,7-8,13H2,1H3
    • InChI Key: GZLKCPVCFQTHSO-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC(=CC=2)OC2C=CC=CC=2)C(C)=NN1CC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 489
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.1

2-(Cyclopropylmethyl)-5-methyl-4-(4-phenoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Related Literature

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